Cas no 855496-61-6 (1-[2-(4-Hydroxyphenyl)ethyl]-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-[2-(4-Hydroxyphenyl)ethyl]-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 855496-61-6
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• MDL: MFCD04989733
• CID: 5070915
• Update Time: 2023-08-25

1-[2-(4-Hydroxyphenyl)ethyl]-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-hydroxyphenyl)ethyl]-5-oxopyrrolidine-3-carboxylic acid
• STL475764
• 1-(4-hydroxyphenethyl)-5-oxo-3-pyrrolidinecarboxylic acid
• 1-[2-(4-Hydroxyphenyl)ethyl]-5-oxopyrrolidine-3-carboxylic acid

• MDL： MFCD04989733
• Inchi： 1S/C13H15NO4/c15-11-3-1-9(2-4-11)5-6-14-8-10(13(17)18)7-12(14)16/h1-4,10,15H,5-8H2,(H,17,18)
• InChI Key： PEOWKYUPHRMOGJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 249.10010796 g/mol
• Monoisotopic Mass: 249.10010796 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.8
• Molecular Weight: 249.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines